1-(4-benzamidobenzyl)-N-(3-chlorophenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[(4-benzamidophenyl)methyl]-N-(3-chlorophenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C24H19ClN4O2/c25-19-7-4-8-21(13-19)28-24(31)22-15-29(16-26-22)14-17-9-11-20(12-10-17)27-23(30)18-5-2-1-3-6-18/h1-13,15-16H,14H2,(H,27,30)(H,28,31)
• InChI Key: DCERHNRTZZZDCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C24H19ClN4O2
• Molecular Weight: 430.9 g/mol

Description

1-(4-benzamidobenzyl)-N-(3-chlorophenyl)-1H-imidazole-4-carboxamide is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound has been shown to have significant biological activity, particularly in the field of cancer research. In

Scientific Research Applications

Imidazole Derivatives and Their Antitumor Activity

Imidazole derivatives, such as bis(2-chloroethyl)amino derivatives of imidazole, 4(5)-aminoimidazol-5(4)-carboxamide, 4-nitro-5-thioimidazole, benzimidazole, and imidazolylpeptides, have been extensively reviewed for their antitumor activity. Some of these compounds have advanced past preclinical testing stages, showcasing their potential in the search for new antitumor drugs. The structures of these derivatives are particularly interesting for the synthesis of compounds with diverse biological properties, highlighting the importance of imidazole derivatives in medicinal chemistry (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).

Conversion of Benzimidazoles, Imidazothiazoles, and Imidazoles Into CNS Drugs

Research into converting benzimidazole (albendazole), imidazothiazole (levamisole), and imidazole (euconazole) into more potent central nervous system (CNS) acting drugs has shown promising results. These compounds, used in chemotherapy of helminthosis and mycosis, respectively, with CNS side effects, have been studied for their potential in treating increasing CNS diseases. The synthesis process involves gloxal with formaldehyde in the presence of ammonia, leading to the production of imidazole, imidazothiazole, and benzimidazole. This suggests the potential of imidazole derivatives, including compounds with similar structures, in developing new CNS drugs (Saganuwan, S., 2020).